Cas no 93427-16-8 (2-(3,5-dichlorophenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(3,5-dichlorophenyl)ethane-1-sulfonyl chloride
• CAS No: 93427-16-8
• MF: C₈H₇Cl₃O₂S
• MW: 273.563978433609
• CID: 5234414
• PubChem ID: 83744375
• Update Time: 2026-03-08

2-(3,5-dichlorophenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonyl chloride, 3,5-dichloro-
• 2-(3,5-dichlorophenyl)ethane-1-sulfonyl chloride

• Inchi： 1S/C8H7Cl3O2S/c9-7-3-6(4-8(10)5-7)1-2-14(11,12)13/h3-5H,1-2H2
• InChI Key： LJXKDZUMRRPIPS-UHFFFAOYSA-N
• SMILES： C1(CCS(Cl)(=O)=O)=CC(Cl)=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3,5-dichlorophenyl)ethane-1-sulfonyl chloride

Comprehensive Overview of 2-(3,5-Dichlorophenyl)ethane-1-sulfonyl Chloride (CAS No. 93427-16-8)

2-(3,5-Dichlorophenyl)ethane-1-sulfonyl chloride (CAS No. 93427-16-8) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound, characterized by its dichlorophenyl moiety and reactive sulfonyl chloride group, is widely utilized in the development of advanced materials and bioactive molecules. Its unique structure makes it a valuable building block for researchers exploring heterocyclic chemistry and drug discovery.

In recent years, the demand for high-purity sulfonyl chlorides like 2-(3,5-dichlorophenyl)ethane-1-sulfonyl chloride has surged due to their role in synthesizing sulfonamide-based therapeutics. With increasing interest in targeted drug delivery and small-molecule inhibitors, this compound has garnered attention in medicinal chemistry circles. Its compatibility with cross-coupling reactions and nucleophilic substitutions further enhances its utility in structure-activity relationship (SAR) studies.

The 3,5-dichlorophenyl segment in this molecule contributes to enhanced lipophilicity and bioavailability, traits highly sought after in CNS drug development. Researchers investigating enzyme inhibition or receptor modulation frequently incorporate this scaffold due to its balanced steric and electronic properties. Notably, its derivatives show promise in addressing antibiotic resistance, aligning with global healthcare priorities.

From an industrial perspective, CAS 93427-16-8 serves as a precursor for agrochemical intermediates, particularly in developing crop protection agents with improved environmental profiles. The compound's stability under Grignard reaction conditions makes it suitable for constructing complex aryl-alkyl architectures. Manufacturers emphasize atom-economical processes when scaling up production, reflecting the growing emphasis on green chemistry principles.

Analytical characterization of 2-(3,5-dichlorophenyl)ethane-1-sulfonyl chloride typically involves HPLC-MS and NMR spectroscopy to ensure batch-to-batch consistency. The rise of continuous flow chemistry has enabled safer handling of such reactive intermediates, addressing concerns about reaction exotherms. These advancements align with the pharmaceutical industry's shift toward process intensification and quality-by-design (QbD) approaches.

Emerging applications include its use in bioconjugation techniques for proteomics research, where the sulfonyl chloride group facilitates selective protein labeling. This positions the compound at the intersection of chemical biology and diagnostic reagent development. Recent patents highlight derivatives of 93427-16-8 in fluorescence-based sensors for detecting biomarkers, showcasing its versatility beyond traditional synthetic roles.

Storage and handling recommendations for 2-(3,5-dichlorophenyl)ethane-1-sulfonyl chloride emphasize protection from hydrolysis, with anhydrous conditions being critical for maintaining reactivity. The compound's shelf stability under inert atmosphere makes it suitable for just-in-time inventory systems common in contract research organizations. These logistical considerations are increasingly important in today's decentralized manufacturing landscape.

Future research directions may explore its potential in covalent inhibitor design, particularly for cysteine-targeting drugs in oncology. The electron-withdrawing dichloro substitution pattern offers unique opportunities for electronic tuning in catalysis applications. As computational chemistry tools advance, predictive models for sulfonyl chloride reactivity could further optimize its use in high-throughput screening platforms.